3-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-[(3,4-dimethoxyphenyl)methyl]urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]urea
• InChI: InChI=1S/C20H22N2O3S2/c1-24-16-7-5-14(12-17(16)25-2)13-22-20(23)21-10-9-15-6-8-19(27-15)18-4-3-11-26-18/h3-8,11-12H,9-10,13H2,1-2H3,(H2,21,22,23)
• InChI Key: JMMPLGUVRWBTLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)NCCC2=CC=C(S2)C3=CC=CS3)OC
• Molecular Formula: C20H22N2O3S2
• Molecular Weight: 402.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the fused-ring bithiophene group and the dimethoxyphenyl group. The electron-donating methoxy groups on the phenyl ring could potentially have interesting effects on the electronic properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bithiophene group could potentially give it good thermal stability and interesting electronic properties, while the urea group could influence its solubility and hydrogen-bonding capabilities.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated for use in organic electronics (a common application of bithiophene compounds), its mechanism of action would involve the movement of electrons within the molecule.

Future Directions

Future research on this compound could potentially explore its suitability for various applications, such as in the field of organic electronics or as a building block for more complex molecules.